Cas no 897623-41-5 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 897623-41-5
• MF: C₁₆H₁₂FN₅O₃
• MW: 341.296586036682
• CID: 6208773
• PubChem ID: 16799277
• Update Time: 2025-06-29

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-1,3-benzodioxole-5-carboxamide
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024625784
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide
• SMR000808079
• MLS001235296
• CHEMBL3187273
• F2070-1653
• 897623-41-5

• Inchi： 1S/C16H12FN5O3/c17-11-2-4-12(5-3-11)22-15(19-20-21-22)8-18-16(23)10-1-6-13-14(7-10)25-9-24-13/h1-7H,8-9H2,(H,18,23)
• InChI Key： VDXNEVCOPHVGEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CNC(C2C=CC3=C(C=2)OCO3)=O)=NN=N1

Computed Properties

• Exact Mass: 341.09241742g/mol
• Monoisotopic Mass: 341.09241742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.2Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897623-41-5)

In the realm of organic chemistry and pharmaceutical research, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897623-41-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its fluorophenyl and benzodioxole moieties, represents a fascinating area of study for researchers exploring novel bioactive molecules. Its molecular architecture combines a tetrazole ring system with a carboxamide linkage, making it a subject of interest in drug discovery and material science.

The 1,2,3,4-tetrazole core in this compound is particularly noteworthy, as tetrazole derivatives are widely recognized for their metabolic stability and ability to mimic carboxylic acids in biological systems. This property has led to increased research into tetrazole-based pharmaceuticals, especially in the context of developing new therapeutic agents. The presence of the 4-fluorophenyl group further enhances the compound's potential for interaction with biological targets, as fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic properties.

Recent trends in chemical research highlight growing interest in heterocyclic compounds like N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide. Scientists are particularly focused on understanding its structure-activity relationships and potential applications in addressing current healthcare challenges. The compound's benzodioxole component has been associated with various biological activities in other contexts, sparking curiosity about its role in this specific molecular configuration.

From a synthetic chemistry perspective, the preparation of CAS No. 897623-41-5 involves sophisticated organic transformations that showcase modern synthetic methodology. Researchers have developed efficient routes to construct its complex architecture, often employing catalyzed coupling reactions and protective group strategies. These synthetic approaches are frequently discussed in academic circles and represent important advancements in organic synthesis techniques.

The physicochemical properties of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide make it an interesting candidate for various applications. Its molecular weight and lipophilicity parameters suggest potential for good membrane permeability, while the hydrogen bond donors and acceptors present in its structure influence its solubility characteristics. These properties are crucial considerations in pharmaceutical development and have become hot topics in drug design optimization discussions.

In the context of current research trends, this compound's potential as a biological probe or pharmacological tool is being explored. The scientific community is particularly interested in how modifications to its structure might affect its interaction with various biological targets. This aligns with broader interests in structure-based drug design and targeted therapies, which dominate contemporary pharmaceutical research.

Quality control and analytical characterization of CAS No. 897623-41-5 represent another important aspect of current research. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure compound purity and verify structural integrity. These analytical methods are essential topics in modern chemical analysis and are frequently searched by professionals in the field.

The stability profile of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide under various conditions is another area of active investigation. Understanding its degradation pathways and storage requirements is crucial for potential applications, particularly in pharmaceutical contexts where compound stability directly impacts efficacy and safety. These considerations are increasingly important in formulation science and preclinical development.

From an intellectual property perspective, compounds like CAS No. 897623-41-5 often feature in patent literature, with researchers investigating their potential applications across various fields. The tetrazole moiety in particular has been the subject of numerous patents, reflecting its importance in medicinal chemistry and material science. This legal and commercial dimension adds another layer of interest to the compound's profile.

Future research directions for N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide may include exploration of its potential in addressing emerging health challenges, investigation of its physicochemical properties in greater depth, and development of more efficient synthetic routes. The compound serves as an excellent example of how molecular design principles can yield complex structures with significant potential for scientific and practical applications.